Cas no 929621-36-3 (5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene)

• Product Name: 5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene
• CAS No: 929621-36-3
• MF: C₇H₃BrCl₂F₂O
• MW: 291.904926538467
• MDL: MFCD22580832
• CID: 4720215
• PubChem ID: 66865742
• Update Time: 2025-10-21

5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-dichloro-2-(difluoromethoxy)benzene
• 1-bromo-3,5-dichloro-4-difluoromethoxybenzene
• RWQOWCFPTCFWBF-UHFFFAOYSA-N
• 4-bromo-2,6-dichloro(difluoromethoxy)benzene
• 4-bromo-2,6-dichloro-1-(difluoromethoxy)benzene
• 5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene

• MDL： MFCD22580832
• Inchi： 1S/C7H3BrCl2F2O/c8-3-1-4(9)6(5(10)2-3)13-7(11)12/h1-2,7H
• InChI Key： RWQOWCFPTCFWBF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene

Comprehensive Overview of 5-Bromo-1,3-dichloro-2-(difluoromethoxy)benzene (CAS No. 929621-36-3)

5-Bromo-1,3-dichloro-2-(difluoromethoxy)benzene (CAS No. 929621-36-3) is a halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and chlorine substitutions, along with a difluoromethoxy group, has garnered attention for its potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene synthesis" or "CAS 929621-36-3 applications," reflecting its relevance in advanced chemical development.

The molecular structure of 5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene features a benzene ring substituted with bromo, dichloro, and difluoromethoxy functional groups. This arrangement imparts distinct electronic and steric properties, making it valuable for designing novel compounds. Recent trends in green chemistry have spurred interest in halogenated intermediates like this, as they often serve as precursors for eco-friendly materials. Searches for "halogenated benzene derivatives" or "sustainable fluorinated compounds" highlight the growing demand for such specialized chemicals.

In pharmaceutical research, CAS 929621-36-3 is explored for its role in drug discovery, particularly in modulating biological activity. The difluoromethoxy group is known to enhance metabolic stability, a feature highly sought after in medicinal chemistry. Queries such as "difluoromethoxy benzene in drug design" or "5-bromo-1,3-dichloro benzene derivatives" underscore its importance in developing therapeutics. Additionally, its potential use in agrochemicals aligns with the rising focus on crop protection solutions, as seen in searches for "halogenated agrochemical intermediates."

The synthesis of 5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene typically involves multi-step reactions, including halogenation and etherification. Optimizing these processes is a key area of research, with terms like "efficient synthesis of halogenated benzenes" frequently appearing in scientific literature. Analytical techniques such as NMR and GC-MS are essential for characterizing this compound, ensuring purity and consistency for industrial applications.

From an industrial perspective, 929621-36-3 is valued for its versatility. It may be used in materials science, particularly in the development of specialty polymers or coatings. The compound's halogen-rich structure contributes to flame retardancy and durability, addressing modern needs for high-performance materials. Searches for "fluorinated benzene applications" or "bromo-chloro benzene derivatives" reflect this broad utility.

Environmental and safety considerations are paramount when handling 5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended. Researchers often look for "safe handling of halogenated aromatics" or "stability of difluoromethoxy compounds," emphasizing the need for responsible usage in laboratories and production facilities.

In conclusion, 5-bromo-1,3-dichloro-2-(difluoromethoxy)benzene (CAS No. 929621-36-3) represents a critical intermediate in modern chemistry. Its unique structural features and diverse applications make it a subject of ongoing research and industrial interest. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.